Cas no 138617-82-0 ((R)-1-(1-Naphthyl)ethyl isothiocyanate)

(R)-1-(1-Naphthyl)ethyl isothiocyanate structure
138617-82-0 structure
Product Name:(R)-1-(1-Naphthyl)ethyl isothiocyanate
CAS No:138617-82-0
MF:C13H11NS
MW:213.298141717911
CID:91785
PubChem ID:7016323
Update Time:2025-04-18

(R)-1-(1-Naphthyl)ethyl isothiocyanate Chemical and Physical Properties

Names and Identifiers

    • (R)-1-(1-Naphthyl)ethyl isothiocyanate
    • (R)-(-)-1-(1-Naphthyl)ethyl isothiocyanate
    • 1-[(1R)-1-isothiocyanatoethyl]naphthalene
    • I09-4101
    • 138617-82-0
    • SCHEMBL3886974
    • Naphthalene, 1-[(1R)-1-isothiocyanatoethyl]-
    • MFCD04039332
    • BP-12879
    • DTXSID10426818
    • MDL： MFCD04039332
    • Inchi： 1S/C13H11NS/c1-10(14-9-15)12-8-4-6-11-5-2-3-7-13(11)12/h2-8,10H,1H3/t10-/m1/s1
    • InChI Key： PGJWLIIUEIYCSF-SNVBAGLBSA-N
    • SMILES： S=C=N[C@H](C)C1C=CC=C2C=CC=CC=12
    • BRN： 8481207

Computed Properties

  • Exact Mass: 213.06100
  • Monoisotopic Mass: 213.06122053g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 44.4Ų

Experimental Properties

  • Color/Form: Yellow liquid with pungent smell
  • Density: 1,155 g/cm3
  • Boiling Point: 354.4°C at 760 mmHg
  • Flash Point: 177.8°C
  • Refractive Index: 1.6570
  • PSA: 44.45000
  • LogP: 4.00360
  • Sensitiveness: Moisture Sensitive
  • Solubility: Not determined

(R)-1-(1-Naphthyl)ethyl isothiocyanate Security Information

  • Hazardous Material transportation number：UN 2810
  • Hazard Category Code： 20/21/22-36/37/38
  • Safety Instruction： S26-S36/37/39
  • HazardClass：6.1
  • PackingGroup：III
  • Packing Group：III
  • Hazard Level：6.1
  • Safety Term：6.1
  • Packing Group：III
  • Risk Phrases：R20/21/22; R36/37/38

(R)-1-(1-Naphthyl)ethyl isothiocyanate Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

(R)-1-(1-Naphthyl)ethyl isothiocyanate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
L19980-1g
(R)-(-)-1-(1-Naphthyl)ethyl isothiocyanate, 94%
 138617-82-0 94%
1g
 ￥2561.00 2023-02-25

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